Cas no 1955485-30-9 ((1R)-3-methyl-3,9-diazabicyclo4.2.1nonane hydrochloride)

• Product Name: (1R)-3-methyl-3,9-diazabicyclo4.2.1nonane hydrochloride
• CAS No: 1955485-30-9
• MF: C₈H₁₇ClN₂
• MW: 176.686980962753
• CID: 5172817
• PubChem ID: 122235930
• Update Time: 2025-05-19

(1R)-3-methyl-3,9-diazabicyclo4.2.1nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonane, 3-methyl-, hydrochloride (1:1), (1R)-
• (1R)-3-methyl-3,9-diazabicyclo4.2.1nonane hydrochloride

• Inchi： 1S/C8H16N2.ClH/c1-10-5-4-7-2-3-8(6-10)9-7;/h7-9H,2-6H2,1H3;1H/t7?,8-;/m1./s1
• InChI Key： DDTPQIYLJKVVNY-LTTWWRRRSA-N
• SMILES： CN1CCC2CC[C@@]([H])(N2)C1.Cl

Additional information on (1R)-3-methyl-3,9-diazabicyclo4.2.1nonane hydrochloride

(1R)-3-Methyl-3,9-Diazabicyclo[4.2.1]Nonane Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1955485-30-9, known as (1R)-3-methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride, is a structurally unique bicyclic amine with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are widely studied for their applications in drug design, materials science, and catalysis. The bicyclic structure of this compound is particularly intriguing due to its rigid framework and potential for stereochemical diversity.

The diazabicyclo[4.2.1]nonane core of this molecule is a fused bicyclic system consisting of two nitrogen atoms within the ring structure. This arrangement imparts unique electronic and steric properties to the compound, making it an attractive candidate for various chemical modifications and functionalizations. The methyl group at the 3-position further enhances the steric hindrance and may influence the compound's reactivity and selectivity in different chemical environments.

Recent studies have highlighted the importance of bicyclic amines like (1R)-3-methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride in drug discovery efforts. These compounds are often used as scaffolds for developing bioactive molecules due to their ability to interact with biological targets such as enzymes and receptors. The hydrochloride salt form of this compound is particularly useful in pharmaceutical applications, as it ensures stability and solubility in aqueous environments.

In terms of synthesis, the preparation of (1R)-3-methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride involves a multi-step process that typically includes ring-closing reactions and stereochemical control to achieve the desired configuration at the 1R position. The use of chiral auxiliaries or asymmetric catalysis has been reported in some synthetic routes, underscoring the importance of stereochemistry in this compound's properties.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with therapeutic value. For instance, researchers have explored its use in constructing bioactive agents targeting neurological disorders, inflammation, and cancer. The rigid bicyclic framework provides an ideal platform for attaching functional groups that can modulate biological activity.

From a materials science perspective, the diazabicyclo[4.2.1]nonane system has shown promise in applications such as organocatalysis and polymer synthesis. Its ability to act as a Lewis base or coordinate with metal ions makes it a versatile component in catalytic systems and advanced materials.

Recent advancements in computational chemistry have also shed light on the electronic properties of (1R)-3-methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride. Density functional theory (DFT) studies have revealed insights into its molecular orbitals and reactivity patterns, which are critical for understanding its behavior in chemical reactions.

In conclusion, (1R)-3-methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride represents a fascinating example of how structural complexity can lead to versatile chemical functionality. Its role as a scaffold for drug discovery, its applications in materials science, and its potential for further chemical modifications make it an area of ongoing research interest.